3-chloro-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(4-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C17H19ClN2O2S/c1-12-8-16(23-11-12)17(21)20-6-3-13(4-7-20)10-22-15-2-5-19-9-14(15)18/h2,5,8-9,11,13H,3-4,6-7,10H2,1H3
• InChI Key: BJRYBQPBYRICFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC(CC2)COC3=C(C=NC=C3)Cl
• Molecular Formula: C17H19ClN2O2S
• Molecular Weight: 350.9 g/mol

Description

“3-chloro-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine” is a complex organic compound. It contains a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, the Suzuki–Miyaura cross-coupling is a widely used reaction for forming carbon–carbon bonds. Protodeboronation of pinacol boronic esters has also been reported, which allows for formal anti-Markovnikov alkene hydromethylation.

Chemical Reactions Analysis

The chemical reactions involving “3-chloro-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine” would depend on the specific conditions and reagents used. As mentioned earlier, reactions like Suzuki–Miyaura cross-coupling and protodeboronation of pinacol boronic esters could potentially be involved.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-chloro-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine” would depend on its specific structure. For instance, thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C.

Mechanism of Action

Target of Action

It’s known that this compound is a complex organic compound that contains a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Mode of Action

It’s known that the synthesis of such compounds often involves complex organic reactions, such as the suzuki–miyaura cross-coupling, a widely used reaction for forming carbon–carbon bonds. Protodeboronation of pinacol boronic esters has also been reported, which allows for formal anti-Markovnikov alkene hydromethylation .

Biochemical Pathways

Organoboron compounds are highly valuable building blocks in organic synthesis . The boron moiety can be converted into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .

Result of Action

The chemical reactions involving this compound would depend on the specific conditions and reagents used.

Safety and Hazards

The safety and hazards associated with “3-chloro-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine” would depend on its specific properties. For instance, 2-Chloro-3-methylthiophene, a related compound, is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Flam. Liq. 3.

Future Directions

The future directions for research on “3-chloro-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine” could involve further exploration of its therapeutic properties and potential applications in medicinal chemistry. Additionally, the development of more efficient synthesis methods could also be a focus.